8-Benzyltheophylline
8-Benzyltheophylline
Brand Name:
Vulcanchem
CAS No.:
2879-15-4
VCID:
VC0105289
InChI:
InChI=1S/C14H14N4O2/c1-17-12-11(13(19)18(2)14(17)20)15-10(16-12)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,15,16)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CC3=CC=CC=C3
Molecular Formula:
C14H14N4O2
Molecular Weight:
270.29 g/mol
8-Benzyltheophylline
CAS No.: 2879-15-4
Reference Standards
VCID: VC0105289
Molecular Formula: C14H14N4O2
Molecular Weight: 270.29 g/mol
| CAS No. | 2879-15-4 |
|---|---|
| Product Name | 8-Benzyltheophylline |
| Molecular Formula | C14H14N4O2 |
| Molecular Weight | 270.29 g/mol |
| IUPAC Name | 8-benzyl-1,3-dimethyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C14H14N4O2/c1-17-12-11(13(19)18(2)14(17)20)15-10(16-12)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,15,16) |
| Standard InChIKey | SWKGFZTXWQMFLK-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CC3=CC=CC=C3 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CC3=CC=CC=C3 |
| Synonyms | 3,9-dihydro-1,3-dimethyl-8-(phenylmethyl)-1H-Purine-2,6-dione; 3,7-dihydro-1,3-dimethyl-8-(phenylmethyl)-H-Purine-2,6-dione; NSC 14131; _x000B_ |
| PubChem Compound | 73001 |
| Last Modified | Nov 11 2021 |
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